2,2-Dimethyl-6-phenylsulfanyl-2H-chromene

• CAS No.: 185316-61-4
• Molecular Formula: C17H16OS
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 2,2-dimethyl-6-phenylsulfanylchromene
• InChI: InChI=1S/C17H16OS/c1-17(2)11-10-13-12-15(8-9-16(13)18-17)19-14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key: ZYDGZMQYPKPDCW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=C(O1)C=CC(=C2)SC3=CC=CC=C3)C

Description

2,2-Dimethyl-6-phenylsulfanyl-2H-chromene is a useful research compound. Its molecular formula is C17H16OS and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromo-2,2-dimethyl-2H-chromene (10 mmoL) in THF (20 mL) was treated with n-butyl lithium (15 mmoL) dropwise at −78° C. The resulting solution was stirred at −78° C. for 30 min. Benzene disulfide (10 mmoL) in THF (10 mL) was then added dropwise into the reaction over about 15 min. The reaction mixture was kept at −78° C. and slowly warmed to room temperature over 2 hrs. The solvent was removed and the residue was partitioned between diethyl ether and water. The combined organic layer was washed with brine, filtered, dried over anhydrous Na2SO4 and concentrated to yield crude material, which was purified by silica gel chromatography to yield the title compound as a white solid.